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Compound Name: Panaxadiol
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Panaxadiol is a triterpenoid sapogenin and a key bioactive metabolite derived from the
hydrolysis of ginsenosides from the Panax genus, commonly known as ginseng. As a
dammarane-type tetracyclic triterpene, Panaxadiol has garnered significant scientific interest
for its diverse pharmacological effects. This technical guide provides an in-depth overview of its
chemical structure, physicochemical properties, and multifaceted biological activities, with a
focus on the underlying molecular mechanisms. The information presented herein is intended
to support further research and development of Panaxadiol as a potential therapeutic agent.

Chemical Structure and Properties

Panaxadiol is characterized by a dammarane skeleton. Its precise chemical identity and
properties are summarized below.

Chemical Structure
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Caption: 2D Chemical Structure of Panaxadiol.

Physicochemical Properties

The following table outlines the key physicochemical properties of Panaxadiol.
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Property Value Reference(s)

(3S,5R,8R,9R,10R,12R,13R,1
4R,17S)-4,4,8,10,14-
pentamethyl-17-[(2R)-2,6,6-
trimethyloxan-2-

IUPAC Name [1]
yl]-2,3,5,6,7,9,11,12,13,15,16,
17-dodecahydro-1H-

cyclopenta]a]phenanthrene-

3,12-diol
Molecular Formula C30H5203 [1]
Molecular Weight 460.73 g/mol [1112][3]
CAS Number 19666-76-3 [1]
Melting Point 250 °C [4]
Boiling Point 531.3 £ 45.0 °C (Predicted) [4]
Density 1.025 + 0.06 g/cm3 (Predicted) [4]

B Soluble in DMSO and Ethanol.
Solubility _ [2][3]
Insoluble in water.
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Biological Activities and Signaling Pathways

Panaxadiol exhibits a range of biological activities, including anticancer, anti-inflammatory,
neuroprotective, and cardioprotective effects. These effects are mediated through its interaction
with several key signaling pathways.

Anticancer Activity

Panaxadiol has demonstrated significant anticancer effects in various cancer cell lines. Its
mechanisms of action include the induction of apoptosis and inhibition of key signaling
pathways involved in tumor progression and immune evasion.

Panaxadiol has been shown to inhibit the Hypoxia-Inducible Factor-1a (HIF-1a) and Signal
Transducer and Activator of Transcription 3 (STAT3) signaling pathways. This inhibition leads to
the downregulation of Programmed Death-Ligand 1 (PD-L1), a crucial immune checkpoint
protein. By reducing PD-L1 expression, Panaxadiol may enhance the anti-tumor immune
response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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